Cas no 26226-58-4 (2-Propanone,1-hydroxy-1-phenyl-, oxime)

2-Propanone,1-hydroxy-1-phenyl-, oxime Properties

Names and Identifiers

• 2-Propanone,1-hydroxy-1-phenyl-, oxime
• (2E)-2-hydroxyimino-1-phenylpropan-1-ol
• (+-)-1-hydroxy-1-phenyl-acetone oxime
• (+-)-1-Hydroxy-1-phenyl-aceton-oxim
• (+-)-1-Hydroxy-2-oxo-1-phenylpropan
• (2-Oximino-1-hydroxy-propyl)-benzol
• 1-Hydroxy-1-phenyl-2-propanone oxime
• 1-hydroxy-1-phenyl-acetone oxime
• 1-Hydroxy-1-phenyl-aceton-oxim
• NSC50537
• 26226-58-4
• SCHEMBL2639294
• DTXSID80430083
• NSC-50537
• +Expand

• InChIKey： PVOKKAQKAPMJGP-JXMROGBWSA-N
• Inchi： InChI=1S/C9H11NO2/c1-7(10-12)9(11)8-5-3-2-4-6-8/h2-6,9,11-12H,1H3/b10-7+
• SMILES： O/N=C(/C(C1C=CC=CC=1)O)\C

Computed Properties

• Exact Mass: 165.07903
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.079
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• LogP: 1.57010
• PSA: 52.82
• Refractive Index: 1.538
• Boiling Point: 335.8°Cat760mmHg
• Flash Point: 207.6°C
• Density: 1.12